Cas no 2229269-71-8 (tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate
• CAS No: 2229269-71-8
• MF: C₁₅H₂₀ClFN₂O₂
• MW: 314.782906532288
• CID: 6533230
• PubChem ID: 165964869
• Update Time: 2025-09-21

tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate
• 2229269-71-8
• EN300-1882904

• Inchi： 1S/C15H20ClFN2O2/c1-15(2,3)21-14(20)19-8-7-18-12(9-19)10-5-4-6-11(17)13(10)16/h4-6,12,18H,7-9H2,1-3H3
• InChI Key： WKJZDQCTPZZTQQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1CN(C(=O)OC(C)(C)C)CCN1)F

Computed Properties

• Exact Mass: 314.1197337g/mol
• Monoisotopic Mass: 314.1197337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate (CAS No. 2229269-71-8)

Tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate, a compound with the chemical formula C₁₄H₁₈ClFNO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The CAS number 2229269-71-8 provides a unique identifier for this substance, facilitating its recognition and study in various scientific contexts.

The molecular structure of tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a piperazine ring, a tert-butyl group, and a substituted phenyl ring with chloro and fluoro atoms makes it a versatile scaffold for medicinal chemistry. Specifically, the piperazine moiety is known for its role in enhancing drug bioavailability and binding affinity to biological targets.

Recent research has highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The fluoro substituent in the phenyl ring of this compound can influence its metabolic stability and pharmacokinetic properties, making it an attractive candidate for further investigation. Additionally, the chloro group may contribute to electron-withdrawing effects, which can modulate the electronic properties of the molecule and its interactions with biological receptors.

In the realm of pharmaceutical research, tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate has been explored for its potential as an intermediate in the synthesis of more complex drug molecules. Its structural features make it a valuable building block for designing compounds with specific pharmacological profiles. For instance, modifications to the piperazine ring or the phenyl substituents could lead to derivatives with enhanced efficacy or reduced side effects.

One of the most promising applications of this compound is in the development of central nervous system (CNS) drugs. Piperazine derivatives are well-documented for their ability to interact with neurotransmitter systems, making them candidates for treating neurological disorders. The unique combination of substituents in tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate suggests that it may exhibit properties suitable for modulating pathways involved in conditions such as depression, anxiety, and cognitive dysfunction.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules like tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate with greater accuracy. Molecular docking studies have shown that this compound can bind to various receptors, including serotonin receptors, which are implicated in mood regulation. The fluoro and chloro substituents are particularly important in determining binding affinity and selectivity, suggesting that fine-tuning these groups could lead to more effective therapeutic agents.

The synthesis of tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as nucleophilic substitution and condensation reactions are commonly employed in its preparation. The use of advanced synthetic methodologies allows for the introduction of desired functional groups while maintaining structural integrity.

As interest in fluorinated compounds grows, so does the need for efficient synthetic routes to incorporate fluorine into drug candidates. The fluoro group in this molecule not only enhances its pharmacological potential but also poses challenges during synthesis due to its reactivity and stability requirements. Researchers are continually developing innovative strategies to overcome these challenges, ensuring that compounds like tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate can be produced reliably and cost-effectively.

The pharmacological profile of tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate is still being elucidated through preclinical studies. Initial findings suggest that it may exhibit properties similar to those of known piperazine-based drugs, but with unique advantages due to its structural modifications. Further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

In conclusion, tert-butyl 3-(2-chloro-3-fluorophenyl)piperazine-1-carboxylate (CAS No. 2229269-71-8) represents a promising compound in pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is likely to play a significant role in the development of next-generation therapeutics.